N-(3,4-dimethylphenyl)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)propanamide

• IUPAC Name: N-(3,4-dimethylphenyl)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide
• InChI: InChI=1S/C20H21N3O2/c1-13-8-9-16(12-15(13)3)21-18(24)10-11-19-22-20(23-25-19)17-7-5-4-6-14(17)2/h4-9,12H,10-11H2,1-3H3,(H,21,24)
• InChI Key: MWHUOKZMCAZPBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CCC2=NC(=NO2)C3=CC=CC=C3C)C
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

N-(3,4-dimethylphenyl)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential as a research tool. This compound, also known as DPOP, is a fluorescent probe that can be used to study various biological processes, including protein-protein interactions and enzyme activity. In

Mechanism of Action

N-(3,4-dimethylphenyl)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)propanamide works by undergoing a conformational change upon binding to a target molecule. This conformational change results in a change in fluorescence intensity, which can be detected and measured. The exact mechanism of this conformational change is not fully understood, but it is thought to involve changes in the electron density of the oxadiazole ring.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)propanamide is a relatively non-toxic compound that does not have any known biochemical or physiological effects on cells or organisms. However, it is important to note that N-(3,4-dimethylphenyl)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)propanamide is a research tool and should not be used for any other purpose.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-(3,4-dimethylphenyl)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)propanamide as a research tool is its versatility. N-(3,4-dimethylphenyl)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)propanamide can be used to study a variety of biological processes and can be easily attached to proteins of interest. Additionally, N-(3,4-dimethylphenyl)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)propanamide is a relatively stable compound that can be stored for long periods of time. However, there are also some limitations to using N-(3,4-dimethylphenyl)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)propanamide. One limitation is that N-(3,4-dimethylphenyl)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)propanamide is a relatively large molecule, which can make it difficult to use in certain experimental systems. Additionally, N-(3,4-dimethylphenyl)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)propanamide is a fluorescent probe, which means that it can be affected by environmental factors such as pH and temperature.

Future Directions

There are many potential future directions for research involving N-(3,4-dimethylphenyl)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)propanamide. One area of research could focus on developing new methods for attaching N-(3,4-dimethylphenyl)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)propanamide to proteins of interest. Another area of research could focus on developing new applications for N-(3,4-dimethylphenyl)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)propanamide, such as using it to study the structure and function of membrane proteins. Additionally, future research could focus on developing new fluorescent probes that are based on the structure of N-(3,4-dimethylphenyl)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)propanamide but have improved properties, such as increased sensitivity or stability.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)propanamide involves a series of chemical reactions. The starting material is 3-(o-tolyl)-1,2,4-oxadiazole-5-carboxylic acid, which is converted to its corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with N-(3,4-dimethylphenyl)propan-1-amine to form the amide product. Finally, the amide product is cyclized using phosphorous oxychloride to yield N-(3,4-dimethylphenyl)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)propanamide.

Scientific Research Applications

N-(3,4-dimethylphenyl)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)propanamide is a versatile research tool that can be used to study a variety of biological processes. One of its primary applications is as a fluorescent probe for protein-protein interactions. N-(3,4-dimethylphenyl)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)propanamide can be attached to a protein of interest and used to monitor interactions with other proteins in real-time. Additionally, N-(3,4-dimethylphenyl)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)propanamide can be used to study enzyme activity by monitoring changes in fluorescence intensity over time.